4-(3-Fluorophenyl)-1,2,3,6-tetrahydropyridine hydrochloride

• IUPAC Name: 4-(3-fluorophenyl)-1,2,3,6-tetrahydropyridine;hydrochloride
• InChI: InChI=1S/C11H12FN.ClH/c12-11-3-1-2-10(8-11)9-4-6-13-7-5-9;/h1-4,8,13H,5-7H2;1H
• InChI Key: UCOXWJVLQNNXLY-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC=C1C2=CC(=CC=C2)F.Cl
• Molecular Formula: C11H13ClFN
• DSSTOX Substance ID: DTXSID10607827
• Molecular Weight: 213.68 g/mol
• CAS RN: 80120-00-9

Description

The compound “4-(3-Fluorophenyl)-1,2,3,6-tetrahydropyridine hydrochloride” likely belongs to the class of organic compounds known as fluorophenyls. These are compounds containing a phenyl group substituted at one or more positions by a fluorine atom.

Molecular Structure Analysis

The molecular structure of “4-(3-Fluorophenyl)-1,2,3,6-tetrahydropyridine hydrochloride” would likely involve a fluorophenyl group attached to a tetrahydropyridine ring. The exact structure would need to be confirmed through techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving “4-(3-Fluorophenyl)-1,2,3,6-tetrahydropyridine hydrochloride” would depend on the specific conditions and reagents used. Fluorophenyl compounds are often used in cross-coupling reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-(3-Fluorophenyl)-1,2,3,6-tetrahydropyridine hydrochloride” would need to be determined experimentally. These could include its melting point, boiling point, solubility, and stability.

Scientific Research Applications

Neurodegenerative Disease Models

Research indicates that neurotoxins like MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine), closely related to the chemical structure of interest, play a pivotal role in creating animal models for studying Parkinson's disease. MPTP selectively targets dopaminergic neurons in the substantia nigra, leading to parkinsonian symptoms. This has been instrumental in understanding the pathogenesis of PD and in the testing of potential neuroprotective strategies. For instance, the exploration of nitric oxide's role in MPTP-induced neurotoxicity has provided insights into oxidative stress mechanisms in neurodegeneration, highlighting the complex interactions between neurotoxins and neuroprotective agents (Mohanakumar et al., 2002). Furthermore, the use of MPTP-lesioned primate models has been crucial in evaluating the effectiveness of pharmacologic treatments for PD, including levodopa-induced dyskinesias, thereby aiding in the development of therapeutic strategies (Veyres, Hamadjida, & Huot, 2018).

Mechanism of Action

The mechanism of action of “4-(3-Fluorophenyl)-1,2,3,6-tetrahydropyridine hydrochloride” would depend on its intended use. For example, if it were to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with “4-(3-Fluorophenyl)-1,2,3,6-tetrahydropyridine hydrochloride” would depend on its specific properties. As with all chemicals, it should be handled with care to avoid exposure and contamination.